Cas no 898781-25-4 (Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone
• CAS No: 898781-25-4
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843915
• CID: 994248
• PubChem ID: 24726531
• Update Time: 2025-10-30

Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(3,5-dimethylphenyl)propan-1-one
• CYCLOPROPYL 2-(3,5-DIMETHYLPHENYL)ETHYL KETONE
• CYCLOPROPYL2-(3,5-DIMETHYLPHENYL)ETHYLKETONE
• MFCD03843915
• AKOS012656275
• 898781-25-4
• DTXSID60644924
• Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone

• MDL： MFCD03843915
• Inchi： 1S/C14H18O/c1-10-7-11(2)9-12(8-10)3-6-14(15)13-4-5-13/h7-9,13H,3-6H2,1-2H3
• InChI Key： PPWXFIUFJGYPLY-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=C(C)C=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.21510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone

Comprehensive Guide to Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone (CAS No. 898781-25-4): Properties, Applications, and Industry Insights

Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone (CAS No. 898781-25-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropyl ketone derivative combines a 3,5-dimethylphenyl moiety with an ethyl ketone group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of small-molecule therapeutics and crop protection agents.

The compound's molecular structure (C14H18O) features a strained cyclopropane ring, which contributes to its unique chemical behavior. This structural motif is valued in drug discovery for its ability to modulate molecular conformation and bioavailability. Recent studies suggest that 898781-25-4 may serve as a precursor for chiral intermediates, particularly in asymmetric synthesis routes that are currently trending in green chemistry applications.

From a commercial perspective, Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone has shown promise in addressing current industry challenges related to molecular diversity and scaffold hopping strategies. Its lipophilic character and steric profile make it particularly interesting for medicinal chemists working on CNS-targeting compounds, a hot topic in neurological research. The 3,5-dimethyl substitution pattern on the aromatic ring enhances metabolic stability, a key consideration in modern drug design principles.

Quality control parameters for CAS 898781-25-4 typically include rigorous HPLC purity testing (>98%) and structural confirmation via NMR spectroscopy and mass spectrometry. These analytical procedures ensure batch-to-batch consistency for research applications. The compound's physicochemical properties—including its melting point range (typically 45-50°C) and solubility profile (soluble in common organic solvents)—are carefully documented to facilitate experimental planning.

Emerging applications for this ketone derivative include its use in metal-catalyzed cross-coupling reactions, which align with current interests in atom-economical synthesis. The cyclopropyl group serves as a valuable three-carbon synthon that can participate in ring-opening transformations, offering pathways to diverse molecular architectures. This versatility addresses the growing demand for structural complexity in modern chemical libraries.

Storage and handling recommendations for Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone emphasize protection from moisture and oxygen, with optimal conditions being argon atmosphere at 2-8°C. These precautions maintain the compound's stability for extended periods, an important consideration for research facilities maintaining chemical inventories. Proper waste disposal procedures should follow institutional guidelines for organic compounds.

The synthesis of 898781-25-4 typically involves Friedel-Crafts acylation strategies followed by cyclopropanation steps, with recent innovations focusing on catalytic methods that reduce byproduct formation. These process improvements respond to the pharmaceutical industry's emphasis on sustainable synthesis and green chemistry metrics such as E-factor reduction.

Patent literature reveals growing interest in cyclopropyl ketone derivatives like CAS 898781-25-4 for fragrance applications, where their volatility profiles and olfactory properties are being evaluated. This expansion beyond traditional pharmaceutical uses demonstrates the compound's versatile chemistry and potential for market diversification in specialty chemicals.

Analytical challenges associated with Cyclopropyl 2-(3,5-dimethylphenyl)ethyl ketone include its chromatographic behavior on reverse-phase systems and spectral interpretation due to the cyclopropyl ring strain. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often employed for complete structural elucidation, meeting the rigorous standards of peer-reviewed publications.

Future research directions for this compound may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs), both active areas in materials science. The steric constraints imposed by the cyclopropyl group could prove valuable in designing molecular recognition elements or catalysts with defined geometry, addressing current needs in supramolecular chemistry.